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Compound of Interest

Compound Name: Berlinite

Cat. No.: B1174126

In the realm of piezoelectric materials, both berlinite (Aluminum Phosphate, AIPO4) and
gallium orthophosphate (GaPOa4) have garnered significant interest from the scientific
community. As structural analogs of quartz, they exhibit promising piezoelectric properties,
making them candidates for a range of applications in sensors, actuators, and high-frequency
electronics. This guide provides a detailed comparative analysis of these two materials,
supported by experimental data, to assist researchers, scientists, and drug development
professionals in their material selection and application development.

Physical and Structural Properties: A Tale of Two
Analogs

Both berlinite and gallium orthophosphate are isostructural with a-quartz at ambient
temperatures, belonging to the trigonal crystal system. This structural similarity is the
foundation of their piezoelectric behavior. However, subtle differences in their atomic
composition and bonding lead to distinct physical properties.

Gallium orthophosphate is noted for its high thermal stability, maintaining its a-quartz structure
up to approximately 970°C.[1][2] In contrast, berlinite undergoes a phase transition to a 3-
quartz-like structure at a lower temperature, typically around 580°C to 700°C.[3] This higher
thermal stability of GaPO4 makes it a more suitable candidate for high-temperature
applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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